Cas no 68039-77-0 (nonenenitrile)

• Product name: nonenenitrile
• CAS No: 68039-77-0
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 968446
• PubChem ID: 6437211

nonenenitrile Chemical and Physical Properties

Names and Identifiers

• nonenenitrile
• SCHEMBL16599316
• EINECS 268-285-6
• SCHEMBL16596113
• 68039-77-0
• 2(3)-Nonenenitrile

• Inchi： InChI=1S/C9H15N/c1-2-3-4-5-6-7-8-9-10/h3-4H,2,5-8H2,1H3/b4-3+
• InChI Key： HWVWCKLNHVPAQP-ONEGZZNKSA-N
• SMILES： CCC=CCCCCC#N

Computed Properties

• Exact Mass: 137.120449
• Monoisotopic Mass: 137.120449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 0.836
• Boiling Point: 237.2°C at 760 mmHg
• Flash Point: 103.2°C
• Refractive Index: 1.445